Cas no 18816-28-9 (Silicic acid,tetraoctadecyl ester)

• Product Name: Silicic acid,tetraoctadecyl ester
• CAS No: 18816-28-9
• Molecular Formula: C₇₂H₁₄₈O₄Si
• Molecular Weight: 1106.02862
• MDL: MFCD00058815
• CID: 208686
• PubChem ID: 13531352

Silicic acid,tetraoctadecyl ester Properties

Names and Identifiers

• Silicic acid,tetraoctadecyl ester
• tetraoctadecyl silicate
• TETRAOCTADECYLOXYSILANE
• EINECS 242-596-7
• Kieselsaeure-tetraoctadecylester
• Tetraoctadecyl orthosilicate
• Tetraoctadecylorthosilicat
• Tetrastearyl silicate
• Silicic acid tetraoctadecyl ester
• MFCD00058815
• SCHEMBL7784475
• NS00048179
• 18816-28-9
• DTXSID601313971

• MDL： MFCD00058815
• InChIKey： KZGQDFWIISLOKP-UHFFFAOYSA-N
• Inchi： InChI=1S/C72H148O4Si/c1-5-9-13-17-21-25-29-33-37-41-45-49-53-57-61-65-69-73-77(74-70-66-62-58-54-50-46-42-38-34-30-26-22-18-14-10-6-2,75-71-67-63-59-55-51-47-43-39-35-31-27-23-19-15-11-7-3)76-72-68-64-60-56-52-48-44-40-36-32-28-24-20-16-12-8-4/h5-72H2,1-4H3
• SMILES： CCCCCCCCCCCCCCCCCCO[Si](OCCCCCCCCCCCCCCCCCC)(OCCCCCCCCCCCCCCCCCC)OCCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 1105.11000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 72
• Monoisotopic Mass: 1105.11468973g/mol
• Heavy Atom Count: 77
• Complexity: 851
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 36.9Ų

Experimental Properties

• LogP: 26.53440
• PSA: 36.92000
• Refractive Index: 1.461
• Boiling Point: 697.6°Cat760mmHg
• Flash Point: 230°C
• Color/Form: Uncertain
• Solubility: Uncertain
• Density: 0.865

Silicic acid,tetraoctadecyl ester Security Information

Silicic acid,tetraoctadecyl ester Customs Data

• HS CODE：2920909090
• Customs Data：

  China Customs Code:

  2920909090

  Overview:

  2920909090 Other inorganic esters(Esters excluding hydrogen halide)(Including its salts and their halogenation,sulfonation,Nitration and nitrosation derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2920909090 esters of other inorganic acids of non-metals (excluding esters of hydrogen halides) and their salts; their halogenated, sulphonated, nitrated or nitrosated derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%